![molecular formula C10H19NO5 B1681951 3-(2-((Tert-butoxycarbonyl)amino)ethoxy)propanoic acid CAS No. 1260092-44-1](/img/structure/B1681951.png)
3-(2-((Tert-butoxycarbonyl)amino)ethoxy)propanoic acid
Overview
Description
“3-(2-((Tert-butoxycarbonyl)amino)ethoxy)propanoic acid” is a chemical compound with the CAS Number: 1260092-44-1 . It is a colorless to light yellow clear liquid .
Synthesis Analysis
The synthesis of this compound has been reported in the literature . The yield was reported to be 95% with a molecular weight of 242 .
Molecular Structure Analysis
The molecular formula of this compound is C10H19NO5 . The InChI code is 1S/C10H19NO5/c1-10(2,3)16-9(14)11-5-7-15-6-4-8(12)13/h4-7H2,1-3H3,(H,11,14)(H,12,13) .
Chemical Reactions Analysis
The compound has been used in the synthesis of glucosamine synthase inhibitors and a myosin kinase inhibitor . It has also been used in the preparation of peptides with metal complexing groups .
Physical And Chemical Properties Analysis
The compound is a solid at room temperature . It has a molecular weight of 233.26 . The storage temperature is recommended to be between 2-8°C in a dry environment .
Scientific Research Applications
Enantioselective Synthesis
- The compound is used in the enantioselective synthesis of neuroexcitant analogues, such as the preparation of both enantiomers of 2-amino-3-(3-hydroxy-5-tert-butylisoxazol-4-yl) propanoic acid (ATPA). This process involves coupling with tert-butoxycarbonyl-2-(tert-butyl)-3-methyl-4-oxo-1-imidazolidinecarboxylate (BOC-BMI) to produce enantiopure products with high enantiomeric excess, showcasing its utility in creating compounds with specific stereochemistry (Pajouhesh et al., 2000).
Synthesis of Bifunctional Ligands
- It's involved in the synthesis of cyclen-based ligands, specifically, 3-[hydroxy({4,7,10-tris[(TERT-butoxycarbonyl)methyl]-1,4,7,10-tetraazacyclododecan-1-yl}methyl)phosphoryl]propanoic acid. This process includes alkylation and deprotection steps, demonstrating its role in creating complex molecules with potential applications in biochemistry and medicinal chemistry (Řezanka et al., 2008).
Derivative and Complex Molecule Synthesis
- The compound serves as a foundational element in the synthesis of complex structures like oxoindole-linked α-alkoxy-β-amino acid derivatives. These processes often involve intricate steps of alkylation, hydrolysis, and intramolecular hydrogen bonding, reflecting the chemical's versatility in forming diverse molecular architectures (Ravikumar et al., 2015).
Catalysis and Amine Protection
- It's used as an amine protecting group and catalyst in the N-tert-butoxycarbonylation of amines. This highlights its significance in protecting functional groups during complex chemical syntheses, ensuring precise control over reaction pathways (Heydari et al., 2007).
Synthesis of Amino Acid Derivatives
- The compound is crucial in the synthesis of protected amino acids, such as orthogonally protected (3R,4S)- and (3S,4S)-4,5-diamino-3-hydroxypentanoic acids. These amino acids are valuable in the synthesis of edeine analogs, showcasing the compound's role in producing biologically significant molecules (Czajgucki et al., 2003).
Safety and Hazards
The compound has been classified with the GHS07 pictogram, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . The precautionary statements include avoiding breathing dust/fume/gas/mist/vapors/spray and IF IN EYES: Rinse cautiously with water for several minutes .
Mechanism of Action
Mode of Action
The presence of the tert-butoxycarbonyl (boc) group suggests that it may be involved in the protection of the amino group during chemical reactions .
Biochemical Pathways
The compound’s potential role in protein assembly and synthesis of various inhibitors suggests it may influence related biochemical pathways .
Result of Action
Its potential role in protein assembly and synthesis of various inhibitors suggests it may have significant cellular effects .
Action Environment
The compound’s action, efficacy, and stability can be influenced by various environmental factors. For instance, it is recommended to be stored in a dry environment under inert gas at room temperature . This suggests that moisture and oxygen could potentially affect its stability and efficacy.
properties
IUPAC Name |
3-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethoxy]propanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19NO5/c1-10(2,3)16-9(14)11-5-7-15-6-4-8(12)13/h4-7H2,1-3H3,(H,11,14)(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGNSGMAPLOVGIU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCCOCCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19NO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1260092-44-1 | |
Record name | 3-(2-{[(tert-butoxy)carbonyl]amino}ethoxy)propanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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